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Compound of Interest

Compound Name: Piperidin-2-ylmethanol hcl

CAS No.: 56098-47-6

Cat. No.: B1369049

Get Quote

Abstract
Piperidin-2-ylmethanol hydrochloride (2-Piperidinemethanol HCl) represents a "privileged

scaffold" in medicinal chemistry, serving as a critical chiral building block for local anesthetics

(e.g., levobupivacaine, ropivacaine) and emerging kinase inhibitors.[1] Its bifunctional nature—

possessing both a secondary amine and a primary alcohol—offers versatile synthetic handles

but requires rigorous chemoselective control. This guide details the strategic resolution of the

racemic hydrochloride salt to its pharmacologically active (S)-enantiomer and outlines protocols

for selective N-functionalization, essential for high-value pharmaceutical intermediate

production.[1]

Chemical Profile & Strategic Utility
The Bifunctional Advantage
Piperidin-2-ylmethanol HCl (CAS: 64051-79-2) is unique due to its 1,2-amino alcohol motif.[1]

In drug design, this motif serves two primary functions:
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H-Bonding Donor/Acceptor: The hydroxyl group often acts as a hinge binder in kinase

pockets.

Chiral Scaffold: The C2 stereocenter dictates the spatial arrangement of substituents, which

is critical for potency and toxicity profiles (e.g., the cardiotoxicity difference between (R)- and

(S)-bupivacaine).

Physical Properties & Handling
Property Specification Notes

Molecular Formula C₆H₁₃NO[1] · HCl Stable salt form

Molecular Weight 151.63 g/mol

Appearance
White to off-white crystalline

solid

Hygroscopic; store under

desiccator

Solubility Water, Methanol, Ethanol
Poor solubility in non-polar

ethers

pKa ~11.0 (Amine), ~15 (Alcohol)
Amine is significantly more

nucleophilic

Synthetic Pathways & Logic
The utility of Piperidin-2-ylmethanol stems from its ability to undergo divergent synthesis. The

following diagram illustrates the three primary pathways for this precursor:
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Figure 1: Divergent synthetic utility of Piperidin-2-ylmethanol HCl.

Detailed Protocol: Optical Resolution
Objective: Isolation of (S)-Piperidin-2-ylmethanol from the racemic mixture. Rationale: The (S)-

enantiomer is the requisite precursor for levobupivacaine and ropivacaine. Using L-(+)-tartaric

acid forms diastereomeric salts with different solubility profiles, allowing separation via

fractional crystallization.[1]

Materials
(±)-Piperidin-2-ylmethanol (Free base generated from HCl salt)[1]

L-(+)-Tartaric acid (Resolving agent)[1][2]

Methanol (Solvent)[3]

Acetone (Anti-solvent)

Step-by-Step Methodology
Free Base Generation:

Dissolve 10.0 g of Piperidin-2-ylmethanol HCl in minimal water (approx. 15 mL).[1]

Add 50% NaOH solution dropwise until pH > 12.

Extract exhaustively with Dichloromethane (DCM) (3 x 50 mL).

Dry combined organics over anhydrous Na₂SO₄ and concentrate in vacuo to yield the

viscous oil free base.

Salt Formation:

Dissolve the free base (approx. 7.5 g, 65 mmol) in Methanol (40 mL) at 60°C.

In a separate flask, dissolve L-(+)-tartaric acid (9.75 g, 65 mmol, 1.0 eq) in Methanol (40

mL) at 60°C.
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Critical Step: Add the hot tartaric acid solution to the amine solution slowly with vigorous

stirring.

Crystallization:

Allow the mixture to cool to room temperature (RT) over 2 hours.

Seed with a crystal of pure (S)-piperidin-2-ylmethanol-L-tartrate if available.[1]

Refrigerate at 4°C for 12 hours.

Observation: The (S)-enantiomer tartrate salt is less soluble and will precipitate.[2]

Recrystallization (Enrichment):

Filter the white solid.

Recrystallize from boiling Methanol/Water (9:1) to achieve >99% ee.

Validation: Check optical rotation.

(c=1, H₂O) for the tartrate salt.

Liberation of (S)-Isomer:

Treat the purified salt with 4M NaOH and extract with DCM as in Step 1.
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Figure 2: Workflow for the optical resolution of Piperidin-2-ylmethanol.

Detailed Protocol: Chemoselective N-Alkylation
Objective: Selective alkylation of the secondary amine without protecting the primary alcohol.

Application: Synthesis of N-butyl-piperidin-2-ylmethanol (Intermediate for Bupivacaine

analogs).[1]

Mechanism & Logic
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The secondary amine is significantly more nucleophilic than the primary alcohol. However,

over-alkylation (quaternization) or O-alkylation can occur if the base strength or temperature is

too high. We utilize a weak inorganic base and controlled stoichiometry.

Protocol
Reagents:

(S)-Piperidin-2-ylmethanol (1.0 eq)[1]

1-Bromobutane (1.05 eq)[1]

Potassium Carbonate (K₂CO₃) (2.0 eq)

Acetonitrile (ACN) (Solvent, anhydrous)

Procedure:

Suspend (S)-Piperidin-2-ylmethanol (2.0 g) and K₂CO₃ (4.8 g) in dry ACN (30 mL).

Stir at room temperature for 15 minutes.

Add 1-Bromobutane (1.9 mL) dropwise via syringe pump over 30 minutes.[1]

Temperature Control: Heat to 50°C (Do not exceed 60°C to avoid O-alkylation).[1]

Monitor via TLC (Eluent: 10% MeOH in DCM). The amine spot (lower Rf) will disappear,

replaced by the N-alkylated product (higher Rf).

Workup:

Filter off inorganic salts.

Concentrate the filtrate.

Purify via flash column chromatography (Silica gel, DCM:MeOH 95:5).

Expected Yield: 85-92%.
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Quality Control & Analytical Standards
For pharmaceutical intermediates, purity must be validated using orthogonal methods.

Test Method Acceptance Criteria

Identity ¹H-NMR (DMSO-d₆)

Characteristic multiplets at 2.8-

3.0 ppm (ring protons) and 3.3-

3.5 ppm (-CH₂OH).[1]

Enantiomeric Purity Chiral HPLC
> 99.0% ee (Chiralpak AD-H

column, Hexane/IPA).

Water Content Karl Fischer
< 0.5% (Critical for subsequent

coupling).

Residual Solvents GC-Headspace Methanol < 3000 ppm.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.bldpharm.com/products/6457-49-4.html
https://www.quora.com/What-is-the-chemical-method-for-the-resolution-of-tartaric-acid
https://www.researchgate.net/publication/251250862_Mechanism_of_Optical_Resolutions_via_Diastereoisomeric_Salt_Formation_Part_7_Role_of_the_solvents_in_the_optical_resolution_of_a-phenylethylamine_by_2R3R-tartaric_acid
https://commons.wikimedia.org/wiki/File:5_step_synthesis_of_levobupivacaine.png
https://commons.wikimedia.org/wiki/File:5_step_synthesis_of_levobupivacaine.png
https://pubchem.ncbi.nlm.nih.gov/compound/Phenyl_piperidin-2-yl_methanol
https://pubchem.ncbi.nlm.nih.gov/compound/Phenyl_piperidin-2-yl_methanol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Piperidineethanol
https://www.sigmaaldrich.com/TW/zh/product/aldrich/155225
https://www.benchchem.com/product/b1369049/docs#application-note-strategic-utilization-of-piperidin-2-ylmethanol-hcl-in-asymmetric-synthesis
https://www.benchchem.com/product/b1369049/docs#application-note-strategic-utilization-of-piperidin-2-ylmethanol-hcl-in-asymmetric-synthesis
https://www.benchchem.com/product/b1369049/docs#application-note-strategic-utilization-of-piperidin-2-ylmethanol-hcl-in-asymmetric-synthesis
https://www.benchchem.com/product/b1369049/docs#application-note-strategic-utilization-of-piperidin-2-ylmethanol-hcl-in-asymmetric-synthesis
https://www.benchchem.com/product/b1369049?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1369049?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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